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Introduction

Chromium-doped beryllium aluminate (Cr3+:BeAl204), commonly known as alexandrite, is a
robust and versatile solid-state laser gain medium. Its unique spectroscopic and material
properties make it highly valuable for a range of applications, from medical procedures like
dermatology and tattoo removal to scientific and industrial uses such as atmospheric lidar and
materials processing.[1][2][3] This document provides detailed application notes and
experimental protocols for the synthesis and characterization of chromium-doped beryllium
aluminate for laser applications.

Alexandrite is renowned for its broad wavelength tunability, typically from 710 nm to 800 nm,
and its ability to operate efficiently at room temperature and even higher temperatures.[1][2][4]
The laser action is based on the vibronic transition of the Cr3* ion within the chrysoberyl
(BeAl20a4) host crystal.[5] This four-level laser system allows for efficient operation and Q-
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switching.[6] The material also exhibits high thermal conductivity and thermal shock resistance,
making it suitable for high-power laser systems.[2][7]

Crystal Growth: The Czochralski Method

The primary method for producing high-quality, large single crystals of alexandrite is the
Czochralski method, also known as crystal pulling.[6][8][9][10] This technique involves the
solidification of a crystal from a melt of the same composition.

Experimental Protocol: Czochralski Growth of
Cr3t:BeAl204

1. Raw Material Preparation:

o High-purity (99.99% or higher) beryllium oxide (BeO), aluminum oxide (Al203), and
chromium(lIl) oxide (Cr203) powders are used as the starting materials.[8]

e The powders are precisely weighed to achieve the desired stoichiometric ratio for beryllium
aluminate and the target chromium doping concentration. Typical chromium concentrations
range from 0.03 to 0.5 atomic percent.[11][12][13]

e The powders are thoroughly mixed to ensure a homogeneous melt composition.
2. Melting:

e The mixed powders are placed in an iridium crucible, which is necessary to withstand the
high melting point of chrysoberyl (approximately 1870°C).[10]

e The crucible is placed within a Czochralski crystal growth furnace, which provides a
controlled atmosphere (e.g., inert gas like argon or a slightly oxidizing atmosphere) to
prevent contamination and control the oxidation state of chromium.

e The furnace temperature is gradually raised to melt the raw materials completely.
3. Crystal Pulling:

o Aseed crystal of alexandrite with a specific crystallographic orientation is mounted on a
rotating pull rod.[9]

© 2026 BenchChem. All rights reserved. 2/11 Tech Support


https://gem.agency/gemstones/synthetic-alexandrite-czochralski/
https://www.schweizerbart.de/papers/ejm/detail/27/85339/Influence_of_impurities_on_Cr3_luminescence_properties_in_Brazilian_emerald_and_alexandrite
https://opg.optica.org/oe/viewmedia.cfm?uri=oe-31-4-5832&html=true
https://gem.agency/gemstones/synthetic-alexandrite-czochralski/
https://www.giliarto.com/blogs/news/the-two-main-types-of-lab-grown-alexandrite-crystal-growth-for-jewelry
https://www.alexandrite.net/chapters/chapter7/methods-of-producing-synthetic-alexandrite.html
https://www.czgemstones.com/Lab-Created-Gems/czochralski-pulled-synthetic-alexandrite
https://www.giliarto.com/blogs/news/the-two-main-types-of-lab-grown-alexandrite-crystal-growth-for-jewelry
https://arsuf-lasers.com/what-are-alexandrite-rods/
https://www.filaroptomaterials.com/home/products/alexandrite/
https://www.roditi.com/Laser/Alexandrite.htm
https://www.czgemstones.com/Lab-Created-Gems/czochralski-pulled-synthetic-alexandrite
https://www.alexandrite.net/chapters/chapter7/methods-of-producing-synthetic-alexandrite.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170310?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

The pull rod is lowered until the seed crystal just touches the surface of the molten material.

The temperature is carefully controlled to allow the seed to partially melt back, ensuring a
dislocation-free interface for new crystal growth.

The pull rod is then slowly withdrawn (pulled) upwards while being rotated. The pulling rate
(typically a few millimeters per hour) and rotation rate (typically a few rotations per minute)
are critical parameters that control the crystal diameter and quality.[9][10]

As the seed is pulled, the molten material crystallizes onto the seed, forming a single,
continuous crystal boule.

. Cooling and Annealing:

Once the desired crystal length is achieved, the boule is slowly withdrawn from the melt and
the furnace temperature is gradually reduced over an extended period. This slow cooling
process is crucial to minimize thermal stress and prevent cracking of the crystal.

The grown crystal boule may undergo a subsequent annealing process, where it is held at
an elevated temperature for a period and then slowly cooled to further reduce internal stress
and improve optical quality.

. Crystal Fabrication:

The alexandrite boule is then cut and polished to the required specifications for laser rods or
other optical components.
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Czochralski method for alexandrite crystal growth.
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Spectroscopic Characterization

The performance of a chromium-doped beryllium aluminate laser is critically dependent on the
spectroscopic properties of the crystal. Key parameters include the absorption and emission
cross-sections, fluorescence lifetime, and quantum yield.

Experimental Protocol: Spectroscopic Analysis

1. Absorption Spectroscopy:

¢ Objective: To determine the absorption spectrum and absorption cross-sections of the
Cr3+:BeAl204 crystal.

¢ Instrumentation: A dual-beam spectrophotometer (e.g., PerkinElmer Lambda 900) is used.
[14]

e Procedure:

o A polished, plane-parallel sample of the alexandrite crystal with a known thickness is
placed in the sample beam path of the spectrophotometer.

o An empty sample holder is placed in the reference beam path.

o The absorption spectrum is recorded over a wavelength range that covers the pump
bands of Cr3+ (typically 350-700 nm).

o The absorption coefficient (a) is calculated from the measured absorbance (A), sample
thickness (l), and the relationship A = al / 2.303.

o The absorption cross-section (0a) is then calculated using the formula 0a = a / No, where
No is the concentration of Cr3* ions.

2. Emission Spectroscopy:
o Objective: To measure the fluorescence emission spectrum of the Cr3*:BeAl20a4 crystal.

e Instrumentation: A light source for excitation (e.g., an argon-ion laser or a tunable laser), a
monochromator, a photodetector (e.g., a photomultiplier tube), and a lock-in amplifier.[14]

© 2026 BenchChem. All rights reserved. 5/11 Tech Support


https://opg.optica.org/ao/abstract.cfm?uri=ao-49-15-2891
https://opg.optica.org/ao/abstract.cfm?uri=ao-49-15-2891
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170310?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

e Procedure:

o The alexandrite crystal is excited by the light source at a wavelength within one of its
absorption bands (e.g., 488 nm or 514 nm from an argon-ion laser).

o The resulting fluorescence is collected and passed through a monochromator to spectrally
resolve the emission.

o The intensity of the fluorescence at each wavelength is measured by the photodetector.
o The emission spectrum is recorded, typically in the 650-850 nm range.

o The emission cross-section (oe) can be calculated from the fluorescence spectrum using
the Fuchtbauer-Ladenburg equation.

3. Fluorescence Lifetime Measurement:
o Objective: To determine the lifetime of the excited state of the Cr3* ions.

e Instrumentation: A pulsed laser source for excitation (e.g., a Q-switched Nd:YAG laser with
frequency doubling, or a tunable optical parametric oscillator), a fast photodetector, and a
digital oscilloscope.[14]

e Procedure:

o

The alexandrite crystal is excited with a short pulse of light from the pulsed laser.

[¢]

The subsequent fluorescence decay is detected by the fast photodetector.

[e]

The decay curve is recorded and averaged on the digital oscilloscope.

[e]

The fluorescence lifetime (1) is determined by fitting an exponential decay curve to the
measured data.

Spectroscopic and Laser Performance Data

The following tables summarize key spectroscopic and laser performance parameters for
chromium-doped beryllium aluminate.
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Table 1: Spectroscopic Properties of Cr3+:BeAl204

Property Value Notes
Dopant lon Crs+*
Host Crystal Beryllium Aluminate (BeAl20a4) Chrysoberyl

Cr3+ Concentration

0.03 - 0.5 atomic %

Higher concentrations can lead

to reduced crystal quality.[11]

Peaks around 410 nm and 590

Absorption Bands 380 - 630 nm

nm.[3]
Emission Wavelength Range 710 - 820 nm Tunable.[3]
Peak Emission Wavelength ~755 nm [6]
Fluorescence Lifetime ~260 ps at 300 K [11][14]

Stimulated Emission Cross-

Section

0.7 - 3x1072° cm? at 300 K

Varies with wavelength and

temperature.[5]

Refractive Index

Na = 1.7367, Ne = 1.7421, Ne =
1.7346 at 755 nm

Biaxial crystal.[13]

Thermal Conductivity

0.23 W/cm-K

[11]

Table 2: Laser Performance Characteristics of Alexandrite Lasers
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Parameter

Value

Pumping Conditions

Slope Efficiency

17.5% - 36%

Varies with pump source and

cavity design.[1][4]

Output Power

Up to 1.84 W (CW)

Blue-diode-pumped.[7]

Up to 1014 mW (CW)

Pumped at 5.44 W.[15]

Lasing Threshold

As low as 13 mW

Single-mode diode-pumped.[1]

Pulse Energy

Up to 1.2 J/pulse

3]

Pulse Duration

5-15 us (self-Q-switched) [1]

Tuning Range

736 nm to 823 nm

Single-mode diode-pumped.[1]

Energy Level Transitions of Cr3t in Beryllium

Aluminate

The laser action in alexandrite is based on the electronic transitions of the Cr3* ion in the

chrysoberyl host lattice. The simplified energy level diagram below illustrates the key

processes.
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Simplified energy level diagram of Cr3+*in BeAl20a.

Explanation of the Energy Level Diagram:

o Pump Absorption: Cr3* ions are excited from the Az ground state to the broad 4T1 and 4Tz
absorption bands by a pump source (e.qg., flashlamp or laser diode).[3]

» Non-radiative Relaxation: The excited ions rapidly relax non-radiatively to the lower energy
levels of the 4T2 band and the metastable 2E level.[3]

« Vibronic Laser Transition: The laser transition occurs from the vibronically broadened 4T2
level back to the #Az ground state, resulting in a broad emission spectrum that allows for
wavelength tuning.[5]

» R-line Emission: A three-level laser transition can also occur from the 2E metastable state to
the #Az ground state, producing a narrow emission line around 680 nm.[5] However, the four-
level vibronic transition is more efficient for tunable laser operation.

Conclusion

Chromium-doped beryllium aluminate is a well-established and highly effective solid-state laser
material with a unique combination of properties. Its broad tunability, high efficiency, and
excellent thermo-mechanical characteristics make it a valuable tool for researchers and
professionals in various fields. The Czochralski method provides a reliable means of producing
large, high-quality alexandrite crystals. Through careful spectroscopic characterization, the
laser performance can be optimized for specific applications, ranging from medical treatments
to advanced scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://www.schweizerbart.de/papers/ejm/detail/27/85339/Influence_of_impurities_on_Cr3_luminescence_properties_in_Brazilian_emerald_and_alexandrite
https://www.schweizerbart.de/papers/ejm/detail/27/85339/Influence_of_impurities_on_Cr3_luminescence_properties_in_Brazilian_emerald_and_alexandrite
https://www.schweizerbart.de/papers/ejm/detail/27/85339/Influence_of_impurities_on_Cr3_luminescence_properties_in_Brazilian_emerald_and_alexandrite
https://www.gophotonics.com/community/what-are-alexandrite-lasers
https://scholars.direct/Articles/photonics-and-optics/rapo-2-005.pdf
https://opg.optica.org/ome/viewmedia.cfm?uri=ome-9-8-3352&html=true
https://gem.agency/gemstones/synthetic-alexandrite-czochralski/
https://opg.optica.org/oe/viewmedia.cfm?uri=oe-31-4-5832&html=true
https://www.giliarto.com/blogs/news/the-two-main-types-of-lab-grown-alexandrite-crystal-growth-for-jewelry
https://www.alexandrite.net/chapters/chapter7/methods-of-producing-synthetic-alexandrite.html
https://www.czgemstones.com/Lab-Created-Gems/czochralski-pulled-synthetic-alexandrite
https://arsuf-lasers.com/what-are-alexandrite-rods/
https://www.filaroptomaterials.com/home/products/alexandrite/
https://www.roditi.com/Laser/Alexandrite.htm
https://opg.optica.org/ao/abstract.cfm?uri=ao-49-15-2891
https://opg.optica.org/ao/abstract.cfm?uri=ao-49-15-2891
https://www.researchgate.net/figure/The-output-power-of-the-dual-wavelength-alexandrite-laser-at-7367-nm-and-7528-nm_fig4_364444626
https://www.benchchem.com/product/b1170310/docs#doping-beryllium-aluminate-with-chromium-for-laser-applications-application-notes-and-protocols
https://www.benchchem.com/product/b1170310/docs#doping-beryllium-aluminate-with-chromium-for-laser-applications-application-notes-and-protocols
https://www.benchchem.com/product/b1170310/docs#doping-beryllium-aluminate-with-chromium-for-laser-applications-application-notes-and-protocols
https://www.benchchem.com/product/b1170310/docs#doping-beryllium-aluminate-with-chromium-for-laser-applications-application-notes-and-protocols
https://www.benchchem.com/product/b1170310?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170310?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170310?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

